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Compound of Interest |

Compound Name: 3-Bromotoluene (Methyl D3)
CAS No.: 15169-02-5
Cat. No.: B580173
Get Quote
. J

3-Bromotoluene (Methyl D3), with the IUPAC name 1-bromo-3-(trideuteriomethyl)benzene, is
a deuterated analogue of the common organic building block, 3-bromotoluene. The strategic
replacement of the three hydrogen atoms on the methyl group with their heavier isotope,
deuterium, renders this molecule an invaluable tool in modern chemical and pharmaceutical
research. While its core physical properties closely mirror those of its non-deuterated
counterpart, the isotopic label introduces a mass shift that is readily detectable by mass
spectrometry and alters vibrational frequencies in infrared spectroscopy.

This guide provides a comprehensive overview of the essential physical properties of 3-
Bromotoluene (Methyl D3). It is designed to equip researchers with the technical data and
foundational understanding necessary for its effective application in areas such as mechanistic
studies, quantitative analysis using isotopic dilution methods, and as a precursor in the
synthesis of complex deuterated molecules.[1] The data presented for properties such as
melting point, boiling point, and density are based on the well-characterized non-deuterated 3-
bromotoluene, as the substitution of deuterium for protium in the methyl group results in
negligible changes to these bulk physical constants.
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Core Physical and Chemical Identifiers

A precise understanding of a compound's identity is the bedrock of reproducible science. Below
are the key identifiers for 3-Bromotoluene (Methyl D3).

Identifier Value Source
1-bromo-3-

IUPAC Name ] ] [2]
(trideuteriomethyl)benzene

CAS Number 15169-02-5 [2][3]

Molecular Formula C7H4DsBr [2]

Molecular Weight 174.055 g/mol [2]

: [2H]IC([2H])
Canonical SMILES [2]

([2H])C1=CC=CC(Br)=C1

WIIFKOVZNJTSGO-
InChl Key [2]
FIBGUPNXSA-N

Summary of Key Physical Properties

For ease of reference, the primary physical properties are summarized in the table below.
These values are critical for predicting the compound's behavior in various experimental
conditions, from reaction setups to purification and storage.
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Property Value Notes

Clear colorless to light yellow
Appearance o [4][5][6]

liquid
Melting Point -40 °C (-40 °F) [4117118]
Boiling Point 183.7 °C at 760 mmHg [4171911011]
Density 1.41 g/mL at 25 °C [4115][10]
Refractive Index (n20/D) 1.552 [4][5]

N Insoluble in water; Soluble in
Solubility [4][51[°]
ethanol, ether, benzene

Vapor Pressure 2.04 hPa at 25 °C [4]

Flash Point 60 °C (140 °F) [4][8][10]

Note: Except for the molecular weight, the properties listed are for the non-deuterated
analogue, 3-bromotoluene (CAS 591-17-3). The isotopic substitution in the methyl group has a
minimal effect on these bulk physical properties.

Experimental Determination of Physical Properties

The values presented in this guide are determined through rigorous and validated experimental
protocols. Understanding these methodologies is key to appreciating the data's context and
limitations.

Molecular Weight and Structural Integrity via Mass
Spectrometry

Mass spectrometry (MS) is the definitive technique for confirming the molecular weight and
isotopic enrichment of 3-Bromotoluene (Methyl D3). The presence of the three deuterium
atoms increases the mass of the parent molecule by approximately 3 Da compared to its
undeuterated counterpart.

Causality of Experimental Choice: Electron lonization (EI) coupled with Gas Chromatography
(GC-MS) is the preferred method. GC provides excellent separation of the analyte from any
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potential impurities before it enters the mass spectrometer, while El is a robust ionization

technique that produces a characteristic fragmentation pattern, confirming the molecular

structure. The presence of bromine, with its two stable isotopes (“°Br and 8!Br in an

approximate 1:1 ratio), results in a distinctive M and M+2 isotopic pattern for the molecular ion

and bromine-containing fragments, which serves as a powerful diagnostic tool.[7]

Protocol: GC-MS Analysis

Sample Preparation: Prepare a dilute solution of the compound (approx. 1 mg/mL) in a
volatile organic solvent like dichloromethane or ethyl acetate.

Injection: Inject 1 pL of the solution into the GC-MS instrument.

GC Separation: Utilize a standard nonpolar capillary column (e.g., DB-5ms). Program the
oven temperature to ramp from a low starting temperature (e.g., 50°C) to a high final
temperature (e.g., 250°C) to ensure elution of the analyte.

lonization: As the compound elutes from the GC column, it enters the MS source, where it is
bombarded with high-energy electrons (typically 70 eV) to induce ionization and
fragmentation.

Mass Analysis: The resulting ions are separated by their mass-to-charge ratio (m/z) by a
mass analyzer (e.g., a quadrupole).

Data Interpretation: Analyze the resulting mass spectrum. Look for the molecular ion peak
[M]* at m/z 174 and the [M+2]* peak at m/z 176, confirming the molecular weight and the
presence of one bromine atom. The absence of a significant peak at m/z 171 confirms high
isotopic enrichment.
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Caption: Workflow for GC-MS analysis of 3-Bromotoluene (Methyl D3).
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Thermal Properties: Melting and Boiling Points

The melting and boiling points are fundamental properties that define the physical state of the
substance and are critical indicators of purity.

Causality of Experimental Choice:

» Boiling Point: Distillation under atmospheric pressure is the classical and most direct method
for determining the boiling point of a liquid.[9][10][11] The temperature at which the liquid's
vapor pressure equals the surrounding atmospheric pressure is recorded as the boiling
point.

e Melting Point: For substances that are liquid at room temperature, the melting point (or more
accurately, the freezing point) is determined by cooling the substance until it solidifies.
Differential Scanning Calorimetry (DSC) is a modern, highly sensitive technique that
measures the heat flow associated with thermal transitions. It can precisely determine the
freezing point by detecting the exothermic event of crystallization upon cooling.

Protocol: Melting/Freezing Point Determination by DSC

o Sample Preparation: Hermetically seal a small amount of the liquid sample (5-10 mg) in an
aluminum DSC pan. An empty, sealed pan is used as a reference.

 Instrument Setup: Place both the sample and reference pans into the DSC cell.

e Thermal Program: Program the instrument to cool the sample at a controlled rate (e.g., 10
°C/min) to a temperature well below the expected freezing point (e.g., -70 °C).

o Data Acquisition: The instrument records the differential heat flow between the sample and
the reference as a function of temperature.

e Analysis: The freezing point is determined from the resulting thermogram as the onset
temperature of the exothermic crystallization peak.
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Caption: General workflow for freezing point determination using DSC.

Solubility Profile

The solubility of a compound dictates the choice of solvents for reactions, extractions, and
purification techniques like chromatography.

Underlying Principles: 3-Bromotoluene is a relatively nonpolar molecule. The benzene ring and
the C-Br bond contribute to its nonpolar character. Following the principle of "like dissolves
like," it is sparingly soluble in polar solvents like water but readily soluble in nonpolar organic
solvents such as ethers, benzene, and other hydrocarbons.[5][9]

Protocol: Qualitative Solubility Test

o Add approximately 0.1 mL of 3-bromotoluene to three separate test tubes.
 To the first tube, add 2 mL of deionized water.

» To the second tube, add 2 mL of ethanol.

 To the third tube, add 2 mL of toluene.

o Agitate each tube and observe. The formation of two distinct layers in water indicates
insolubility. A clear, homogeneous solution in ethanol and toluene indicates solubility.

Spectroscopic Characterization

Spectroscopic data provides a unique fingerprint of a molecule, enabling unambiguous
structural confirmation and purity assessment.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is arguably the most powerful tool for structural elucidation in organic chemistry.

e 1H NMR: In the proton NMR spectrum of 3-Bromotoluene (Methyl D3), the characteristic
singlet peak for the methyl protons (typically around 2.3 ppm for the non-deuterated version)
will be absent.[12] The spectrum will be dominated by the signals from the four aromatic
protons, which appear in the range of 7.0-7.4 ppm.[12] The splitting pattern will be complex
due to meta and para couplings, providing definitive confirmation of the 1,3-substitution
pattern on the aromatic ring.

e 13C NMR: The carbon NMR spectrum will show six distinct signals: four for the aromatic
carbons and one for the C-Br substituted carbon. The signal for the deuterated methyl
carbon (-CDs) will be a low-intensity multiplet due to carbon-deuterium coupling, confirming
the location of the isotopic label.[10]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by detecting the
vibrations of its chemical bonds.

o Key Absorptions: The IR spectrum of 3-bromotoluene will display several characteristic
peaks.[13]

o ~3030 cm~*: Aromatic C-H stretching vibrations.
o ~1595, 1470 cm~1; C=C stretching vibrations within the aromatic ring.

o ~780 cm~1: A strong band indicating meta-disubstitution on a benzene ring (C-H out-of-
plane bending).

o ~2200-2100 cm~*: C-D stretching vibrations from the deuterated methyl group. These
appear at a lower frequency than the typical C-H stretches (~2960 cm~1) due to the
heavier mass of deuterium.

o ~1070 cm~1: Aromatic C-Br stretching.
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Conclusion

3-Bromotoluene (Methyl D3) is a specialized chemical tool whose physical properties are
essential to its function. Its identity, purity, and thermal behavior are readily characterized by
standard analytical techniques such as mass spectrometry, NMR, IR, and DSC. This guide
provides the core data and methodological context required by researchers to confidently
employ this valuable isotopically labeled compound in their work, ensuring both the accuracy
and integrity of their scientific findings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/product/b580173?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580173?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

